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Compound of Interest

Compound Name: Trimethylhexanol

Cat. No.: B073689

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5,5-Trimethyl-1-hexanol is a branched chain saturated alcohol utilized as a fragrance
ingredient in a wide array of consumer and industrial products.[1][2] Its characteristic scent
profile, coupled with its performance attributes, makes it a versatile component in the creation
of complex fragrance formulations for cosmetics, personal care items, and household products.
[1] These application notes provide a comprehensive overview of 3,5,5-Trimethyl-1-hexanol,
including its physicochemical properties, olfactory characteristics, and performance data.
Detailed protocols for the evaluation of this fragrance ingredient in complex formulations are
also presented to guide researchers and formulators in its effective application.

Physicochemical Properties of 3,5,5-Trimethyl-1-
hexanol

A summary of the key physicochemical properties of 3,5,5-Trimethyl-1-hexanol is provided in
the table below. This data is essential for formulators to understand its behavior in various
solvent systems and product bases.
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Property Value Reference

3,5,5-Trimethylhexanol,
Synonyms [3]
Isononyl Alcohol, Nonylol

CAS Number 3452-97-9 [3]
Molecular Formula C9H200 [3]
Molecular Weight 144.25 g/mol [3]
Appearance Colorless liquid [2]
Boiling Point 193-194 °C [2]
Flash Point 81.11 °C (178 °F) [4]
Density 0.824 g/mL at 25 °C [2]
Refractive Index ;43200 to 1.43400 @ 20.00 ]

0.119 mmHg @ 25 °C
Vapor Pressure ) [4]
(estimated)

Water Solubility 572 mg/L @ 25 °C (estimated) [4]

logP (o/w) 2.976 (estimated) [4]

Olfactory Profile and Performance

3,5,5-Trimethyl-1-hexanol possesses a complex and multifaceted odor profile, generally
characterized as green, floral, and herbaceous.[4] Its scent characteristics can vary with
concentration, providing formulators with a versatile note for their fragrance creations.
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Concentration Odor Description Reference

Grassy, green, weedy, floral,
10.00% in Dipropylene Glycol earthy, aldehydic, hay, straw, [4]
leaf

Green, floral, herbal, cooling,
5.00% camphoreous, woody, melon, [4]

berry

Green, cooling, herbal, woody,
10.00 ppm (Taste) musty, berry, melon, with minty  [4]

nuances

Substantivity: 16 hours at 100.00 %[4]
Recommended Usage Levels: Up to 1.0000 % in the fragrance concentrate.[4]

Application in Complex Formulations

3,5,5-Trimethyl-1-hexanol is utilized in a variety of product types due to its favorable stability
and scent profile.

Product Applications:

Fragrances

Shampoos

Soaps

Household cleaners

Detergents|[1]

While specific comparative performance data in different consumer product matrices is limited
in publicly available literature, its widespread use suggests good stability and performance in
these applications.
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Experimental Protocols

Protocol 1: Sensory Evaluation of 3,5,5-Trimethyl-1-
hexanol in a Model Formulation

This protocol outlines the methodology for conducting a sensory panel evaluation to assess the
olfactory characteristics of 3,5,5-Trimethyl-1-hexanol within a simple cosmetic base.

Objective: To characterize the odor profile and intensity of 3,5,5-Trimethyl-1-hexanol in a
representative leave-on product formulation.

Materials:

e 3,5,5-Trimethyl-1-hexanol (fragrance grade)

e Unscented lotion base (e.g., a simple oil-in-water emulsion)

¢ Glass beakers and stirring rods

 Digital scale

o Odor-free sample containers

 Olfactory evaluation booths

o Panel of trained sensory assessors (minimum of 10)

» Data collection forms or software

Procedure:

e Sample Preparation:
o Prepare a 1% (w/w) solution of 3,5,5-Trimethyl-1-hexanol in the unscented lotion base.
o Accurately weigh the lotion base into a glass beaker.

o Add the required amount of 3,5,5-Trimethyl-1-hexanol.
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[e]

Stir gently until the fragrance is homogeneously dispersed.

o

Prepare a control sample of the unscented lotion base.

[¢]

Transfer the samples to coded, odor-free containers.

[¢]

Allow the samples to equilibrate for 24 hours at room temperature.

e Sensory Evaluation:
o Conduct the evaluation in a well-ventilated, odor-neutral environment.
o Present the coded samples (test and control) to the panelists in a randomized order.

o Instruct panelists to assess the odor of each sample by smelling the product directly from
the container.

o Panelists should rate the perceived intensity of the fragrance on a labeled magnitude
scale (e.g., 0 = no odor, 100 = extremely strong odor).

o Panelists should describe the character of the scent using a provided list of descriptors
(e.g., green, floral, fruity, woody, etc.) and are encouraged to add their own.

o Abreak of at least 5 minutes should be taken between sample evaluations to prevent
olfactory fatigue.

e Data Analysis:
o Calculate the mean and standard deviation for the intensity ratings.
o Analyze the frequency of use for each odor descriptor.

o Statistical analysis (e.g., t-test) can be used to determine if there is a significant difference
in perceived intensity between samples.

Protocol 2: Evaluation of Fragrance Longevity on a
Substrate
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This protocol describes a method to assess the substantivity and longevity of 3,5,5-Trimethyl-1-
hexanol on a standardized substrate.

Objective: To determine the duration for which the scent of 3,5,5-Trimethyl-1-hexanol is
perceptible on a fabric substrate.

Materials:
e 3,5,5-Trimethyl-1-hexanol
o Ethanol (perfumer's grade)

» Cotton fabric swatches (e.g., 10 cm x 10 cm, pre-washed with unscented detergent and
rinsed thoroughly)

o Micropipette

e Drying rack

e Odor-free, well-ventilated evaluation area
o Panel of trained sensory assessors
Procedure:

e Sample Preparation:

o

Prepare a 10% (v/v) solution of 3,5,5-Trimethyl-1-hexanol in ethanol.

[¢]

Using a micropipette, apply 100 uL of the solution evenly onto the center of a cotton
swatch.

[¢]

Prepare a control swatch with 100 pL of ethanol only.

[¢]

Hang the swatches on a drying rack in the evaluation area, ensuring they do not touch.

e Sensory Evaluation:
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o At specified time intervals (e.g., 0, 1, 2, 4, 8, 12, 16 hours), instruct panelists to smell the
treated swatch and the control swatch.

o Panelists should rate the perceived intensity of the fragrance on the treated swatch using
a categorical scale (e.g., 0 = no odor, 1 = slight, 2 = moderate, 3 = strong).

o The evaluation should continue until the fragrance is no longer perceptible by the majority
of the panelists.

o Data Analysis:
o Plot the average intensity rating against time to create a longevity curve.

o Determine the time at which the average intensity rating falls below a predetermined
threshold (e.g., 1).

Protocol 3: Accelerated Stability Testing of a Fragranced
Formulation

This protocol provides a method for assessing the stability of a formulation containing 3,5,5-
Trimethyl-1-hexanol under accelerated aging conditions.

Objective: To evaluate the physical and chemical stability of a complex formulation containing
3,5,5-Trimethyl-1-hexanol when subjected to elevated temperatures.

Materials:

o Test formulation containing 3,5,5-Trimethyl-1-hexanol

o Control formulation (without fragrance)

» Stability ovens set at various temperatures (e.g., 40°C, 50°C)
e pH meter

e Viscometer

e Gas chromatograph-mass spectrometer (GC-MS) (optional, for chemical analysis)
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« |dentical storage containers for all samples

Procedure:

e Sample Storage:

o Place samples of the test and control formulations in the stability ovens.

o Store a set of samples at room temperature (e.g., 25°C) as a reference.

o Evaluation at Time Intervals:

[¢]

At specified time points (e.g., 0, 1, 2, 4, 8, 12 weeks), remove samples from the ovens and
allow them to equilibrate to room temperature.

o Visual Assessment: Observe any changes in color, clarity, and phase separation.

o Odor Assessment: Smell the samples and note any changes in the fragrance profile or
intensity.

o pH Measurement: Measure the pH of the samples.
o Viscosity Measurement: Measure the viscosity of the samples.

o (Optional) Chemical Analysis: Use GC-MS to quantify the concentration of 3,5,5-Trimethyl-
1-hexanol and identify any potential degradation products.

e Data Analysis:
o Tabulate the results for each parameter at each time point and temperature.

o Compare the changes in the test formulation to the control and the room temperature
samples to assess the impact of the fragrance and elevated temperature.

Visualizations
Olfactory Signaling Pathway
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The following diagram illustrates the signal transduction pathway initiated by the binding of an
odorant molecule, such as 3,5,5-Trimethyl-1-hexanol, to an olfactory receptor.
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Olfactory Cilia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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